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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentamethyldisiloxane, with the CAS registry number 1438-82-0, is a linear organosilicon

compound belonging to the siloxane family. It is characterized by a silicon-oxygen backbone

with five methyl groups attached to the silicon atoms, and a reactive silicon-hydride (Si-H)

bond. This unique structure imparts a combination of desirable properties, including low surface

tension, low viscosity, high thermal stability, and chemical inertness, making it a valuable

intermediate and functional ingredient in a wide array of applications.

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, purification, reactivity, and applications of pentamethyldisiloxane, with a particular

focus on its relevance to research, scientific studies, and the development of pharmaceutical

products.

Physicochemical Properties
Pentamethyldisiloxane is a colorless, transparent liquid with a low viscosity.[1] A summary of

its key quantitative properties is presented in the tables below.

Table 1: General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b044630?utm_src=pdf-interest
https://www.benchchem.com/product/b044630?utm_src=pdf-body
https://www.benchchem.com/product/b044630?utm_src=pdf-body
https://www.benchchem.com/product/b044630?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/76840
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 1438-82-0

Molecular Formula C₅H₁₆OSi₂ [2]

Molecular Weight 148.35 g/mol [2]

Appearance Colorless, transparent liquid [3]

Density 0.760 g/mL at 20 °C [2]

Boiling Point 86 °C [2]

Melting Point < 0 °C [4]

Flash Point -19 °C (-2.2 °F) - closed cup [5]

Refractive Index n20/D 1.373 [5]

Viscosity

Low (estimated to be similar to

Hexamethyldisiloxane at 0.65

cSt at 25 °C)

[1]

Table 2: Solubility and Stability
Property Description Reference(s)

Water Solubility
Not miscible or difficult to mix

in water.
[2]

Solubility in Organic Solvents
Good compatibility with various

organic solvents.
[6]

Thermal Stability

Good thermal stability,

maintaining performance at

high temperatures without

easy decomposition.

[6]

Chemical Inertness

High inertness towards most

chemical substances and less

prone to chemical reactions.

[6]

Hydrolytic Sensitivity Reacts with aqueous base. [7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB9413159.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9413159.aspx
https://www.cfsilicones.com/products/1-1-1-3-3-pentamethyldisiloxane-cas-1438-82-0
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9413159.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9413159.aspx
https://revroum.lew.ro/wp-content/uploads/2023/05/Art%2007.pdf
https://patents.google.com/patent/EP0543665A1/en
https://patents.google.com/patent/EP0543665A1/en
https://www.sigmaaldrich.com/SG/en/product/aldrich/76840
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9413159.aspx
https://patents.google.com/patent/US3898256A/en
https://patents.google.com/patent/US3898256A/en
https://patents.google.com/patent/US3898256A/en
https://www.researchgate.net/figure/Dependence-of-molecular-weight-and-viscosity-PDMS-on-the-degree-of-polymerization_tbl1_51684833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Data
Spectral analysis is crucial for the identification and characterization of

pentamethyldisiloxane.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the

molecule. The spectrum would show signals corresponding to the methyl protons and the

proton attached to the silicon atom (Si-H).

¹³C NMR: The carbon-13 NMR spectrum reveals the different carbon environments within

the methyl groups.[8]

²⁹Si NMR: The silicon-29 NMR spectrum is particularly useful for characterizing

organosilicon compounds, showing distinct signals for the two different silicon atoms in the

pentamethyldisiloxane molecule.[8]

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for Si-O-Si stretching, Si-CH₃ bonds, and the prominent Si-H stretching vibration.

Mass Spectrometry (MS): Mass spectrometry, often coupled with Gas Chromatography (GC-

MS), is used to determine the molecular weight and fragmentation pattern of the molecule,

confirming its structure.[9]

Synthesis and Purification
Synthesis
Pentamethyldisiloxane can be synthesized through several routes, with the co-hydrolysis of

chlorosilanes being a common industrial method. For laboratory-scale synthesis, the reaction of

a Grignard reagent with a hydrogen-containing siloxane is also a viable option.

This protocol is a representative method for the synthesis of pentamethyldisiloxane.

Objective: To synthesize pentamethyldisiloxane by the controlled co-hydrolysis of

trimethylchlorosilane and dimethylchlorosilane.
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Materials:

Trimethylchlorosilane ((CH₃)₃SiCl)

Dimethylchlorosilane ((CH₃)₂HSiCl)

Deionized water

Anhydrous sodium carbonate (Na₂CO₃)

Anhydrous diethyl ether or other suitable aprotic solvent

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Three-necked round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer with hotplate

Ice bath

Separatory funnel

Distillation apparatus

Procedure:

Set up the three-necked flask with a dropping funnel, reflux condenser, and a magnetic

stirrer. Ensure all glassware is dry.

In the flask, prepare a mixture of trimethylchlorosilane and dimethylchlorosilane in the

desired molar ratio in an anhydrous solvent like diethyl ether.

Cool the flask in an ice bath to 0-5 °C.
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Slowly add deionized water dropwise from the dropping funnel to the stirred chlorosilane

mixture. The reaction is exothermic and will produce hydrochloric acid (HCl) gas, so proper

ventilation is essential.

After the addition of water is complete, allow the mixture to stir at room temperature for 1-2

hours to ensure the reaction goes to completion.

Neutralize the generated HCl by slowly adding anhydrous sodium carbonate until

effervescence ceases.

Filter the mixture to remove the sodium chloride and excess sodium carbonate.

Transfer the filtrate to a separatory funnel and wash with deionized water to remove any

remaining salts.

Separate the organic layer and dry it over an anhydrous drying agent like magnesium sulfate

or sodium sulfate.

Filter off the drying agent.

The crude pentamethyldisiloxane can be purified by fractional distillation.

Workflow for Synthesis of Pentamethyldisiloxane

Reactants

Reaction Work-up Purification

Trimethylchlorosilane

Co-hydrolysis
(0-5 °C, Ether)Dimethylchlorosilane

Water

Neutralization
(Na2CO3) Filtration Aqueous Wash Drying

(MgSO4) Filtration Fractional Distillation Pentamethyldisiloxane
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A flowchart illustrating the synthesis of Pentamethyldisiloxane.

Purification
Fractional distillation is the primary method for purifying pentamethyldisiloxane due to its

liquid nature and relatively low boiling point.[10] For siloxane fluids containing non-volatile

impurities or high-boiling components, steam distillation can also be an effective purification

technique.[5]

Objective: To purify crude pentamethyldisiloxane to a high degree of purity.

Materials:

Crude pentamethyldisiloxane

Equipment:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Heating mantle or oil bath

Thermometer

Boiling chips

Procedure:

Set up the fractional distillation apparatus. Ensure all joints are properly sealed.

Add the crude pentamethyldisiloxane and a few boiling chips to the distillation flask.
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Slowly heat the distillation flask.

Monitor the temperature at the top of the fractionating column.

Discard the initial fraction (forerun) which may contain more volatile impurities.

Collect the fraction that distills at a constant temperature corresponding to the boiling point of

pentamethyldisiloxane (86 °C at atmospheric pressure).

Stop the distillation before the flask runs dry to avoid the concentration of higher-boiling

impurities.

The collected fraction should be pure pentamethyldisiloxane. Purity can be confirmed by

GC-MS analysis.

Reactivity
The key reactive site in pentamethyldisiloxane is the silicon-hydride (Si-H) bond. This bond is

susceptible to a variety of chemical transformations, making pentamethyldisiloxane a

versatile reagent in organic and organometallic synthesis.

Hydrosilylation
The most significant reaction of pentamethyldisiloxane is hydrosilylation, which involves the

addition of the Si-H bond across an unsaturated bond, such as an alkene or alkyne.[11] This

reaction is typically catalyzed by transition metal complexes, most commonly platinum-based

catalysts.[11] Hydrosilylation is a powerful tool for forming carbon-silicon bonds and is widely

used in the synthesis of functionalized silanes and for cross-linking silicone polymers.

General Hydrosilylation Reaction Pathway
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Pentamethyldisiloxane
(R₃Si-H)

Hydrosilylation Product
(R₃Si-C-C-H)

Unsaturated Substrate
(Alkene/Alkyne)

Transition Metal Catalyst
(e.g., Platinum complex)

Click to download full resolution via product page

A diagram of the general hydrosilylation reaction.

This protocol is based on a literature procedure and demonstrates a key application of

pentamethyldisiloxane in organic synthesis.[12]

Objective: To perform a palladium-catalyzed cyclization and hydrosilylation of a functionalized

diene using pentamethyldisiloxane.

Materials:

Functionalized diene (e.g., dimethyl diallylmalonate)

Pentamethyldisiloxane

Palladium catalyst system (e.g., a 1:1 mixture of (N−N)Pd(Me)Cl and NaBAr₄)

Anhydrous 1,2-dichloroethane (DCE)

Hexane

Ethyl acetate (EtOAc)

Silica gel

Equipment:

Schlenk flask or other reaction vessel suitable for inert atmosphere techniques
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Magnetic stirrer

Syringes for transfer of reagents

Rotary evaporator

Chromatography column

Procedure:

In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the palladium

catalyst system in anhydrous DCE.

Cool the solution to 0 °C in an ice bath.

Sequentially add the diene and pentamethyldisiloxane to the catalyst solution with stirring.

Monitor the reaction by a suitable technique (e.g., TLC or GC) until the diene is consumed.

Once the reaction is complete, remove the solvent under reduced pressure using a rotary

evaporator.

Extract the residue with a mixture of hexane and ethyl acetate.

Filter the extract through a plug of silica gel to remove the catalyst.

The filtrate contains the silylated carbocycle product, which can be further purified by column

chromatography if necessary.

Applications in Research and Drug Development
The unique properties of pentamethyldisiloxane make it a valuable material in various stages

of research and development, including in the pharmaceutical industry.

Synthetic Chemistry
As demonstrated, pentamethyldisiloxane is a key reagent in hydrosilylation reactions,

enabling the synthesis of complex organic molecules and functionalized silicon-containing
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compounds.[12] Its use as a source of the trimethylsilyl functional group is also of importance in

organic synthesis.

Drug Delivery and Formulation
Low molecular weight siloxanes, like pentamethyldisiloxane, are part of the broader class of

silicones (polydimethylsiloxanes) that are used as excipients in pharmaceutical formulations.

[13] Their properties of low surface tension, hydrophobicity, and biocompatibility are highly

advantageous.

Topical and Transdermal Drug Delivery: Silicones can act as carriers in topical sprays,

creams, and gels, providing a smooth, non-greasy feel and aiding in the spreading of the

formulation on the skin.[14] They can form a semi-occlusive film that can enhance the

penetration of active pharmaceutical ingredients (APIs).[15]

This is a generalized protocol for the formulation of a simple film-forming system for topical

drug delivery, illustrating the role of a low-viscosity siloxane.

Objective: To formulate a film-forming solution for topical application containing a model API, a

film-forming polymer, and a siloxane as a volatile carrier and spreading agent.

Materials:

Active Pharmaceutical Ingredient (API)

Film-forming polymer (e.g., a cellulose derivative or an acrylate copolymer)

Pentamethyldisiloxane (as a volatile carrier)

A suitable co-solvent for the API and polymer (e.g., ethanol, isopropanol)

Plasticizer (optional, to improve film flexibility)

Equipment:

Beakers

Magnetic stirrer
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Glass vials for storage

Procedure:

In a beaker, dissolve the film-forming polymer in the co-solvent with stirring.

In a separate beaker, dissolve the API in the co-solvent.

Once both are fully dissolved, combine the two solutions.

If using, add the plasticizer to the mixture.

Slowly add the pentamethyldisiloxane to the mixture while stirring. The siloxane will act as

a volatile component that evaporates upon application to the skin, leaving behind a film of

the polymer and API.

Continue stirring until a homogenous solution is obtained.

Store the final formulation in a tightly sealed glass vial.

Logical Flow for Topical Formulation Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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